(3-cyclopropylphenyl)methanesulfonyl chloride
Overview
Description
(3-Cyclopropylphenyl)methanesulfonyl chloride, also known as CMCl, is an important reagent used in organic synthesis. CMCl is a versatile reagent with a wide range of applications in the synthesis of various compounds. It is used in the synthesis of heterocyclic compounds, pharmaceuticals, and other organic compounds. CMCl has also been used in the synthesis of chiral compounds, which are important in drug discovery. CMCl is a relatively safe reagent to handle and is a valuable tool for organic chemists.
Scientific Research Applications
(3-cyclopropylphenyl)methanesulfonyl chloride has been used in a wide range of scientific research applications. It has been used in the synthesis of heterocyclic compounds, which are important in drug discovery. It has also been used in the synthesis of chiral compounds, which are important in the development of pharmaceuticals. This compound has also been used in the synthesis of organic compounds such as dyes, polymers, and other compounds.
Mechanism of Action
The mechanism of action of (3-cyclopropylphenyl)methanesulfonyl chloride is based on its ability to convert alcohols to alkyl chlorides. In the reaction of (3-cyclopropylphenyl)methanol with thionyl chloride, the alcohol is converted to an alkyl chloride. This reaction is an example of a substitution reaction. The reaction is exothermic and can be carried out at room temperature.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not toxic and is not known to cause any adverse health effects. However, it is important to use appropriate safety precautions when handling this compound, as it is a corrosive and volatile substance.
Advantages and Limitations for Lab Experiments
The main advantage of using (3-cyclopropylphenyl)methanesulfonyl chloride in organic synthesis is its versatility. It can be used in a wide range of reactions, including the synthesis of heterocyclic compounds and chiral compounds. It is also a relatively safe reagent to handle. However, there are some limitations to using this compound. It is a corrosive and volatile substance, so appropriate safety precautions must be taken when handling it. In addition, the reaction of this compound with alcohols is exothermic, so the reaction must be carefully monitored.
Future Directions
The use of (3-cyclopropylphenyl)methanesulfonyl chloride in organic synthesis is an area of ongoing research. Future research could focus on developing new and improved synthesis methods for the production of this compound. In addition, research could focus on developing new applications for this compound, such as the synthesis of novel compounds or the production of chiral compounds. Finally, research could focus on optimizing the use of this compound in existing synthesis methods, such as the synthesis of heterocyclic compounds.
Synthesis Methods
(3-cyclopropylphenyl)methanesulfonyl chloride is synthesized through the reaction of (3-cyclopropylphenyl)methanol with thionyl chloride. In this reaction, the alcohol is converted to an alkyl chloride. The reaction is usually carried out in a solvent such as dichloromethane or chloroform. The reaction is exothermic and can be carried out at room temperature. The reaction is usually complete in a few minutes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-cyclopropylphenyl)methanesulfonyl chloride involves the reaction of 3-cyclopropylphenylmethanol with thionyl chloride in the presence of a catalyst.", "Starting Materials": [ "3-cyclopropylphenylmethanol", "Thionyl chloride", "Catalyst" ], "Reaction": [ "Add 3-cyclopropylphenylmethanol to a reaction flask", "Add thionyl chloride to the reaction flask", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux", "Allow the reaction to proceed for several hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove any solids", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by recrystallization or column chromatography" ] } | |
CAS RN |
1509430-24-3 |
Molecular Formula |
C10H11ClO2S |
Molecular Weight |
230.7 |
Purity |
95 |
Origin of Product |
United States |
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